4,4-Dimethyl-2-pentanone
4,4-Dimethyl-2-pentanone
4,4-Dimethyl-2-pentanone was used as starting reagent in the synthesis of 3,4,4,5-tetramethyl-3-hexanol. It was used in the gas-phase reactions of OH radicals with 2,2,4-trimethylpentane.
Brand Name:
Vulcanchem
CAS No.:
590-50-1
VCID:
VC21098538
InChI:
InChI=1S/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H3
SMILES:
CC(=O)CC(C)(C)C
Molecular Formula:
C7H14O
Molecular Weight:
114.19 g/mol
4,4-Dimethyl-2-pentanone
CAS No.: 590-50-1
Cat. No.: VC21098538
Molecular Formula: C7H14O
Molecular Weight: 114.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4,4-Dimethyl-2-pentanone was used as starting reagent in the synthesis of 3,4,4,5-tetramethyl-3-hexanol. It was used in the gas-phase reactions of OH radicals with 2,2,4-trimethylpentane. |
|---|---|
| CAS No. | 590-50-1 |
| Molecular Formula | C7H14O |
| Molecular Weight | 114.19 g/mol |
| IUPAC Name | 4,4-dimethylpentan-2-one |
| Standard InChI | InChI=1S/C7H14O/c1-6(8)5-7(2,3)4/h5H2,1-4H3 |
| Standard InChI Key | AZASWMGVGQEVCS-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(C)(C)C |
| Canonical SMILES | CC(=O)CC(C)(C)C |
| Boiling Point | 126.0 °C |
| Melting Point | -64.0 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator